1-[4-(2-Methoxyphenoxy)phenyl]ethanone

• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 1-[4-(2-methoxyphenoxy)phenyl]ethanone
• InChI: InChI=1S/C15H14O3/c1-11(16)12-7-9-13(10-8-12)18-15-6-4-3-5-14(15)17-2/h3-10H,1-2H3
• InChI Key: HJBPRODEIKXWNX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2OC

Description

1-[4-(2-Methoxyphenoxy)phenyl]ethanone is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.15 ml of guaiacol 67, 167 mg of 4-fluoroacetophenone 68 and 335 mg of potassium carbonate are heated in 5 ml of dimethyl sulfoxide at 170° C. in a microwave for 10 min. The reaction solution is poured into water, and the emulsion is extracted three times with an ethyl tert-butyl ether. The combined organic phase is extracted twice with 1 N NaOH and once with saturated NaCl solution, dried and concentrated in vacuo. 240 mg of the desired product are obtained. C15H14O3 (242.28) MS (ESI): 215.10 (M+H+).